![molecular formula C21H30O B602011 Levonorgestrel Impurity D CAS No. 32419-58-2](/img/structure/B602011.png)
Levonorgestrel Impurity D
Overview
Description
Levonorgestrel Impurity D, also known as 13-Ethyl-18,19-dinor-17α-pregn-4-en-20-yn-17-ol, is a chemical compound related to Levonorgestrel .
Chemical Reactions Analysis
While specific chemical reactions involving Levonorgestrel Impurity D are not detailed in the available literature, it’s known that Levonorgestrel and its related compounds can undergo various reactions under different conditions .Scientific Research Applications
Pharmaceutical Reference Standards
Impurities like Levonorgestrel Impurity D are often used as reference standards in pharmaceutical research to ensure the quality and purity of drug substances. They play a crucial role in analytical method development, method validation (AMV), and quality control (QC) during the commercial production of drugs .
Contraceptive Research
Levonorgestrel is widely used in female contraception. Research involving its impurities can contribute to understanding their effects on hormonal activity, safety profiles, and efficacy in inhibiting ovulation .
Hormonal Studies
As a synthetic progestin, Levonorgestrel interacts with progesterone and androgen receptors. Studying its impurities can provide insights into hormonal regulation and potential therapeutic uses .
Analytical Chemistry
Impurities are essential in developing analytical methods such as reversed-phase high-performance liquid chromatography (HPLC) for determining assay and content uniformity of pharmaceutical products .
Stability Testing
Levonorgestrel impurities are used in stability testing to assess how environmental factors like temperature and light affect the drug’s potency over time .
Regulatory Compliance
In the context of regulatory guidelines, impurities must be characterized and quantified to comply with health authority requirements for drug approval processes .
Future Directions
properties
IUPAC Name |
(8R,10R,13S,17R)-13-ethyl-17-ethynyl-2,3,6,7,8,9,10,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H30O/c1-3-20-13-11-17-16-8-6-5-7-15(16)9-10-18(17)19(20)12-14-21(20,22)4-2/h2,7,16-19,22H,3,5-6,8-14H2,1H3/t16-,17?,18+,19?,20-,21-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXXKGWYLIJQEBP-TXCAMPLASA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC12CCC3C(C1CCC2(C#C)O)CCC4=CCCCC34 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@]12CCC3[C@H](C1CC[C@]2(C#C)O)CCC4=CCCC[C@H]34 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H30O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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